3,4-Dimethyl-5-pentylisoxazole
Description
3,4-Dimethyl-5-pentylisoxazole is a heterocyclic organic compound featuring an isoxazole core substituted with methyl groups at positions 3 and 4, and a pentyl chain at position 4. The pentyl substituent introduces significant lipophilicity, which may influence its pharmacokinetic properties, such as membrane permeability and metabolic stability.
Properties
CAS No. |
136150-25-9 |
|---|---|
Molecular Formula |
C10H17NO |
Molecular Weight |
167.252 |
IUPAC Name |
3,4-dimethyl-5-pentyl-1,2-oxazole |
InChI |
InChI=1S/C10H17NO/c1-4-5-6-7-10-8(2)9(3)11-12-10/h4-7H2,1-3H3 |
InChI Key |
ANKAJVQYKCYEHZ-UHFFFAOYSA-N |
SMILES |
CCCCCC1=C(C(=NO1)C)C |
Synonyms |
Isoxazole, 3,4-dimethyl-5-pentyl- (9CI) |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Implications and Limitations
- Nu-445 as a Benchmark: The solubility and safety profile of Nu-445 provide a template for optimizing isoxazole derivatives. Replacing sulfanilamido with pentyl may shift applications from antibacterial to CNS or anti-inflammatory therapies, where lipophilicity is advantageous.
- Data Gaps: Direct pharmacological data on this compound are absent in the provided evidence. Further studies are needed to evaluate its metabolic stability, toxicity, and mechanistic targets.
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